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An In-depth Examination for Researchers and Drug Development Professionals

Introduction
Flonicamid, a pyridinecarboxamide insecticide, is a critical tool in modern agriculture for the

management of sucking insect pests. Its unique mode of action, targeting the chordotonal

organs of insects, has made it an effective agent against aphids, whiteflies, and thrips.[1][2][3]

However, the biological activity of flonicamid is not solely attributable to the parent compound.

As a pro-insecticide, flonicamid undergoes metabolic transformation into various derivatives,

each with its own toxicological and biological profile. This technical guide provides a

comprehensive overview of the biological activity of the key carboxylic acid metabolites of

flonicamid, primarily focusing on 4-(trifluoromethyl)nicotinic acid (TFNA) and N-(4-

trifluoromethyl)nicotinoyl glycine (TFNG).

A notable point of clarification is the nomenclature surrounding "Flonicamid-carboxylic acid."

While this term is used by some chemical suppliers to refer to TFNG[4][5][6], in the broader

context of flonicamid metabolism, the direct carboxylic acid derivative is TFNA. This guide will

address the biological activities of both metabolites to provide a complete picture for the

scientific community. The primary insecticidal activity of flonicamid is attributed to its metabolite

4-trifluoromethylnicotinamide (TFNA-AM), a potent modulator of chordotonal organs.[5] This

guide, however, will focus on the available data for the carboxylic acid metabolites, TFNA and

TFNG.
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Quantitative Toxicological Data
The acute toxicity and genotoxicity of TFNA and TFNG have been evaluated, primarily in

mammalian systems. The following tables summarize the key quantitative data available.

Table 1: Acute Oral Toxicity of Flonicamid Carboxylic Acid Metabolites

Compound Species Endpoint
Value (mg/kg
bw)

Reference

4-

(trifluoromethyl)ni

cotinic acid

(TFNA)

Rat LD50 >2000 [7]

N-(4-

trifluoromethyl)ni

cotinoyl glycine

(TFNG)

Rat LD50 >2000 [7]

Table 2: Genotoxicity of Flonicamid Carboxylic Acid Metabolites

Compound Test System Result Reference

4-

(trifluoromethyl)nicotin

ic acid (TFNA)

Ames Test Not Genotoxic [7]

N-(4-

trifluoromethyl)nicotin

oyl glycine (TFNG)

Ames Test Not Genotoxic [7]

Metabolic Pathway of Flonicamid
Flonicamid is metabolized in both plants and animals into several key compounds. The

metabolic pathway involves the transformation of the cyanomethyl group and subsequent

conjugation.
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Flonicamid TFNA-AM
(4-trifluoromethylnicotinamide)

Metabolism TFNA
(4-trifluoromethylnicotinic acid)

Hydrolysis TFNG
(N-(4-trifluoromethyl)nicotinoyl

glycine)

Glycine
conjugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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